20-hydroxy-N-acetylleukotriene E4
20-hydroxy-N-acetylleukotriene E4
Brand Name:
Vulcanchem
CAS No.:
107701-63-3
VCID:
VC0024910
InChI:
InChI=1S/C25H39NO7S/c1-20(28)26-21(25(32)33)19-34-23(22(29)15-14-17-24(30)31)16-12-10-8-6-4-2-3-5-7-9-11-13-18-27/h3-6,8,10,12,16,21-23,27,29H,2,7,9,11,13-15,17-19H2,1H3,(H,26,28)(H,30,31)(H,32,33)/b5-3-,6-4-,10-8+,16-12+/t21?,22-,23+/m0/s1
SMILES:
CC(=O)NC(CSC(C=CC=CC=CCC=CCCCCCO)C(CCCC(=O)O)O)C(=O)O
Molecular Formula:
C25H39NO7S
Molecular Weight:
497.6 g/mol
20-hydroxy-N-acetylleukotriene E4
CAS No.: 107701-63-3
Main Products
VCID: VC0024910
Molecular Formula: C25H39NO7S
Molecular Weight: 497.6 g/mol
CAS No. | 107701-63-3 |
---|---|
Product Name | 20-hydroxy-N-acetylleukotriene E4 |
Molecular Formula | C25H39NO7S |
Molecular Weight | 497.6 g/mol |
IUPAC Name | (5S,6R,7E,9E,11Z,14Z)-6-(2-acetamido-2-carboxyethyl)sulfanyl-5,20-dihydroxyicosa-7,9,11,14-tetraenoic acid |
Standard InChI | InChI=1S/C25H39NO7S/c1-20(28)26-21(25(32)33)19-34-23(22(29)15-14-17-24(30)31)16-12-10-8-6-4-2-3-5-7-9-11-13-18-27/h3-6,8,10,12,16,21-23,27,29H,2,7,9,11,13-15,17-19H2,1H3,(H,26,28)(H,30,31)(H,32,33)/b5-3-,6-4-,10-8+,16-12+/t21?,22-,23+/m0/s1 |
Standard InChIKey | UZPKZFXYHDIVQF-AHKZIMAMSA-N |
Isomeric SMILES | CC(=O)NC(CS[C@H](/C=C/C=C/C=C\C/C=C\CCCCCO)[C@H](CCCC(=O)O)O)C(=O)O |
SMILES | CC(=O)NC(CSC(C=CC=CC=CCC=CCCCCCO)C(CCCC(=O)O)O)C(=O)O |
Canonical SMILES | CC(=O)NC(CSC(C=CC=CC=CCC=CCCCCCO)C(CCCC(=O)O)O)C(=O)O |
Synonyms | 20-hydroxy-N-acetylleukotriene E4 N-Ac-w-OH-LTE4 N-acetyl-omega-hydroxyleukotriene E4 |
PubChem Compound | 6444129 |
Last Modified | Nov 11 2021 |
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